2-methyl-N-(6-methyl-2-pyridinyl)benzamide

• IUPAC Name: 2-methyl-N-(6-methylpyridin-2-yl)benzamide
• InChI: InChI=1S/C14H14N2O/c1-10-6-3-4-8-12(10)14(17)16-13-9-5-7-11(2)15-13/h3-9H,1-2H3,(H,15,16,17)
• InChI Key: RZYZWEBQGXGTQY-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)NC(=O)C2=CC=CC=C2C
• Molecular Formula: C14H14N2O
• Molecular Weight: 226.27 g/mol

Description

2-methyl-N-(6-methyl-2-pyridinyl)benzamide, also known as MPB, is a chemical compound that has been widely studied for its potential applications in scientific research. It belongs to the class of benzamide derivatives and is primarily used as a tool compound for investigating various biological processes.

Mechanism of Action

The mechanism of action of 2-methyl-N-(6-methyl-2-pyridinyl)benzamide is not fully understood, but it is believed to act as a modulator of ion channel function and neurotransmitter release. It has been shown to selectively inhibit the activity of certain ion channels, such as the voltage-gated potassium channel Kv1.3, and to enhance the release of certain neurotransmitters, such as dopamine and acetylcholine.
Biochemical and Physiological Effects:
2-methyl-N-(6-methyl-2-pyridinyl)benzamide has been shown to have a number of biochemical and physiological effects, including the modulation of ion channel function, neurotransmitter release, and receptor activation. It has also been shown to have anti-inflammatory and analgesic effects, as well as potential applications in the treatment of neurological disorders such as Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-methyl-N-(6-methyl-2-pyridinyl)benzamide is its selectivity for certain ion channels and neurotransmitters, which makes it a useful tool for investigating specific biological processes. However, its limited solubility and potential toxicity at high concentrations can be a limitation for some experiments.

Future Directions

There are a number of potential future directions for research on 2-methyl-N-(6-methyl-2-pyridinyl)benzamide, including the investigation of its potential applications in the treatment of neurological disorders, such as Parkinson's disease. Additionally, further studies are needed to fully understand its mechanism of action and to explore its potential as a tool compound for investigating other biological processes.

Synthesis Methods

The synthesis of 2-methyl-N-(6-methyl-2-pyridinyl)benzamide involves the reaction of 2-methylbenzoic acid with thionyl chloride, followed by the reaction of the resulting acid chloride with 6-methyl-2-pyridinamine. The final product is obtained by the reaction of the resulting amide with hydrogen chloride.

Scientific Research Applications

2-methyl-N-(6-methyl-2-pyridinyl)benzamide has been extensively studied for its potential applications in scientific research. It has been used as a tool compound for investigating the role of various biological processes, including ion channel function, neurotransmitter release, and receptor activation.